Cas no 1699952-09-4 (2-{(benzyloxy)carbonylamino}-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid
• CAS No: 1699952-09-4
• MF: C₁₆H₁₉N₃O₄
• MW: 317.339763879776
• CID: 6199627
• PubChem ID: 103002915
• Update Time: 2025-10-28

2-{(benzyloxy)carbonylamino}-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid
• EN300-1300612
• 1699952-09-4
• 2-{[(benzyloxy)carbonyl]amino}-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid

• Inchi： 1S/C16H19N3O4/c1-19-13(9-10-17-19)7-8-14(15(20)21)18-16(22)23-11-12-5-3-2-4-6-12/h2-6,9-10,14H,7-8,11H2,1H3,(H,18,22)(H,20,21)
• InChI Key： LJUNTPNILVNDHQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)CCC1=CC=NN1C)=O

Computed Properties

• Exact Mass: 317.13755610g/mol
• Monoisotopic Mass: 317.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid

Chemical Overview and Applications of 2-{(benzyloxy)carbonylamino}-4-(1-methyl-1H-pyrazol-5-yl)butanoic Acid

The compound 2-{(benzyloxy)carbonylamino}-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid, identified by the CAS number 1699952-09-4, is a complex organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its unique structure, which includes a benzyloxy group, a carbonylamino moiety, and a 1-methylpyrazole ring. These structural features contribute to its diverse chemical properties and functional applications.

Recent studies have highlighted the importance of benzyloxy groups in enhancing the bioavailability and stability of pharmaceutical compounds. The presence of this group in our compound suggests that it may exhibit favorable pharmacokinetic properties, making it a promising candidate for drug development. Additionally, the carbonylamino group is known to participate in hydrogen bonding, which can influence the compound's solubility and interaction with biological targets.

The 1-methylpyrazole moiety is another critical component of this molecule. Pyrazoles are heterocyclic compounds that are widely used in medicinal chemistry due to their ability to act as hydrogen bond donors and acceptors. The methyl substitution on the pyrazole ring can further modulate the electronic properties of the molecule, potentially enhancing its activity against specific biological targets.

Recent research has focused on the synthesis and characterization of similar compounds, with particular emphasis on their potential as inhibitors of various enzymes and receptors. For instance, studies have shown that compounds with similar structural motifs can act as inhibitors of kinases, which are key players in cellular signaling pathways. This suggests that our compound may have applications in the treatment of diseases such as cancer, where kinase activity plays a pivotal role.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions. The incorporation of the benzyloxy group typically involves nucleophilic substitution or esterification reactions, while the formation of the pyrazole ring may require condensation reactions involving appropriate precursors. The overall synthesis strategy would need to be optimized to ensure high yields and purity, which are critical for subsequent biological testing.

From a pharmacological perspective, the compound's butanoic acid backbone provides a flexible framework that can facilitate interactions with biological targets. The carboxylic acid group can also serve as a site for further functionalization, enabling the creation of prodrugs or derivatives with enhanced pharmacokinetic profiles.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and selectivities of such compounds against various targets. Molecular docking studies have revealed that our compound may exhibit strong binding to certain protein pockets, particularly those associated with kinase enzymes. These findings underscore the potential for this compound to serve as a lead molecule in drug discovery efforts.

In conclusion, 2-{(benzyloxy)carbonylamino}-4-(1-methyl-1H-pyrazol-5-yl)butanoic acid represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a promising candidate for further investigation in both academic and industrial settings.